Cas no 794573-86-7 (3-(4-fluorophenyl)-3-(2,3,4-trifluorobenzenesulfonamido)propanoic acid)

• Product Name: 3-(4-fluorophenyl)-3-(2,3,4-trifluorobenzenesulfonamido)propanoic acid
• CAS No: 794573-86-7
• MF: C₁₅H₁₁F₄NO₄S
• MW: 377.310756921768
• CID: 3107692
• PubChem ID: 4961627
• Update Time: 2025-10-29

3-(4-fluorophenyl)-3-(2,3,4-trifluorobenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-3-{[(2,3,4-trifluorophenyl)sulfonyl]amino}propanoic acid
• 3-(4-fluorophenyl)-3-(2,3,4-trifluorobenzenesulfonamido)propanoic acid
• SR-01000060752
• EN300-11499
• CS-0345541
• 3-(4-fluorophenyl)-3-(2,3,4-trifluorobenzenesulfonamido)propanoicacid
• 3-(4-Fluorophenyl)-3-((2,3,4-trifluorophenyl)sulfonamido)propanoic acid
• 794573-86-7
• 3-(4-fluorophenyl)-3-[(2,3,4-trifluorophenyl)sulfonylamino]propanoic Acid
• SR-01000060752-1
• Z45580909
• AKOS034371515

• Inchi： 1S/C15H11F4NO4S/c16-9-3-1-8(2-4-9)11(7-13(21)22)20-25(23,24)12-6-5-10(17)14(18)15(12)19/h1-6,11,20H,7H2,(H,21,22)
• InChI Key： XJRKYXPKSMXFMZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1F)F)F)(NC(C1C=CC(=CC=1)F)CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 377.03449165Da
• Monoisotopic Mass: 377.03449165Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.9Ų

Additional information on 3-(4-fluorophenyl)-3-(2,3,4-trifluorobenzenesulfonamido)propanoic acid

Compound CAS No 794573-86-7: 3-(4-Fluorophenyl)-3-(2,3,4-Trifluorobenzenesulfonamido)Propanoic Acid

Compound CAS No 794573-86-7, also known as 3-(4-fluorophenyl)-3-(2,3,4-trifluorobenzenesulfonamido)propanoic acid, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by the presence of a sulfonamide group attached to a trifluorobenzene ring, which contributes to its high stability and reactivity. The fluorophenyl group further enhances its electronic properties, making it a valuable molecule in drug discovery and material science.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their ability to form strong hydrogen bonds and their compatibility with various biological systems. The trifluorobenzene ring in this compound introduces additional fluorine atoms, which are known to improve the lipophilicity and metabolic stability of molecules. This makes CAS No 794573-86-7 an attractive candidate for designing drugs targeting specific receptors or enzymes.

The synthesis of 3-(4-fluorophenyl)-3-(2,3,4-trifluorobenzenesulfonamido)propanoic acid involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the synthesis pathway by employing advanced techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for its application in sensitive biological assays.

In terms of pharmacological activity, this compound has shown promising results in preliminary studies. It exhibits selective inhibition against certain enzymes and receptors, making it a potential lead compound for developing therapeutic agents. For instance, recent research has demonstrated its ability to modulate the activity of kinases involved in cancer progression. This suggests that CAS No 794573-86-7 could play a role in anti-cancer drug development.

Beyond medicinal applications, this compound has also found relevance in material science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. The presence of multiple fluorine atoms enhances its thermal stability and mechanical strength, which are desirable traits for advanced materials.

From an environmental perspective, understanding the behavior of CAS No 794573-86-7 in natural systems is essential for ensuring its safe use. Studies on its biodegradation pathways have revealed that it undergoes slow degradation under aerobic conditions, highlighting the need for proper disposal methods to minimize environmental impact.

In conclusion, compound CAS No 794573-86-7, or 3-(4-fluorophenyl)-3-(2,3,4-trifluorobenzenesulfonamido)propanoic acid, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and chemical properties make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover its full potential, this compound is poised to contribute significantly to advancements in medicine and materials science.